Cas no 887781-84-2 ((1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol)

• Product Name: (1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol
• CAS No: 887781-84-2
• MF: C₈H₇BrF₂O
• MW: 237.04
• CID: 5113266
• Update Time: 2025-05-19

(1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol

• Inchi： 1S/C8H7BrF2O/c9-6-3-1-5(2-4-6)7(12)8(10)11/h1-4,7-8,12H/t7-/m1/s1
• InChI Key： MACLWDXHRYFAPX-SSDOTTSWSA-N
• SMILES： [C@H](C1C=CC(Br)=CC=1)(O)C(F)F

Additional information on (1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol

Comprehensive Guide to (1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol (CAS No. 887781-84-2): Properties, Applications, and Market Insights

(1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol (CAS No. 887781-84-2) is a chiral fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This 4-bromophenyl derivative features a stereogenic center at the 1-position and two fluorine atoms at the 2-position, making it a valuable building block for asymmetric synthesis. The compound's molecular formula is C₈H₇BrF₂O, with a molecular weight of 237.04 g/mol.

The growing interest in fluorinated chiral alcohols like (1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol stems from their unique physicochemical properties. The introduction of fluorine atoms often enhances metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in how the difluoroethanol moiety influences the compound's hydrogen bonding capacity and lipophilicity, which are crucial parameters in medicinal chemistry.

Recent studies highlight the compound's potential as an intermediate in the synthesis of chiral ligands for asymmetric catalysis. The bromophenyl group serves as an excellent handle for further functionalization through cross-coupling reactions, while the stereogenic center enables the construction of enantiomerically pure compounds. This makes CAS No. 887781-84-2 particularly valuable for developing novel pharmaceutical intermediates and agrochemicals with improved efficacy.

From a synthetic chemistry perspective, (1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol can be prepared through asymmetric reduction of the corresponding ketone or via nucleophilic addition to 4-bromobenzaldehyde derivatives. The difluoroethyl group introduces interesting conformational constraints that are being explored in drug design, particularly for targeting protein-protein interactions that are challenging to address with conventional scaffolds.

The pharmaceutical industry shows increasing demand for chiral fluorinated building blocks like 887781-84-2, driven by the need for more selective and metabolically stable drugs. Approximately 30% of newly approved small molecule drugs contain at least one fluorine atom, underscoring the importance of fluorinated intermediates. The 4-bromo substitution pattern on the aromatic ring provides additional opportunities for structural diversification through modern coupling chemistry.

In material science applications, compounds containing both aromatic bromine and fluorine substituents are gaining attention for their potential in liquid crystal and OLED materials. The electronic effects of these substituents can fine-tune the photophysical properties of advanced materials. While (1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol itself may not be directly used in these applications, its derivatives show promise in these emerging fields.

Quality control of CAS No. 887781-84-2 typically involves chiral HPLC analysis to ensure enantiomeric purity, along with standard characterization techniques like ¹H NMR, ¹³C NMR, and ¹⁹F NMR spectroscopy. The compound's stability profile suggests it should be stored under inert atmosphere at low temperatures to prevent potential racemization or decomposition over extended periods.

Market analysis indicates steady growth in the segment of chiral fluorinated intermediates, with (1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol representing a niche but important product. Pharmaceutical companies and CROs are the primary consumers, using it in early-stage drug discovery programs. The compound's price reflects the challenges associated with maintaining high enantiomeric purity while incorporating multiple halogens.

Environmental and safety considerations for 887781-84-2 follow standard protocols for handling brominated organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. The compound's biodegradability and ecotoxicity profile are areas of ongoing research, particularly given the increasing regulatory scrutiny of halogenated organic compounds.

Future research directions for (1R)-1-(4-bromophenyl)-2,2-difluoroethan-1-ol include exploring its use in fragment-based drug discovery and as a precursor for fluorinated heterocycles. The combination of chirality and fluorine substitution presents unique opportunities for addressing challenging biological targets. Additionally, novel synthetic methodologies to access this scaffold more efficiently could significantly impact its commercial availability and applications.

For researchers considering CAS No. 887781-84-2 for their projects, it's recommended to consult recent literature on asymmetric fluorination techniques and chiral alcohol applications in medicinal chemistry. The compound's versatility makes it suitable for multiple synthetic transformations, from nucleophilic substitutions to transition metal-catalyzed couplings, offering numerous possibilities for structural elaboration in drug discovery programs.